Cas no 325290-50-4 (tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate)

Tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its azide functional group, which enables efficient participation in click chemistry reactions such as Cu-catalyzed azide-alkyne cycloaddition (CuAAC). The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is widely used in pharmaceutical and bioconjugation applications, offering a balance of reactivity and handling safety. Its piperidine backbone further contributes to its utility in constructing complex heterocyclic frameworks. Suitable for controlled functionalization, it is a preferred choice for researchers developing bioactive molecules or polymer modifications.
tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate structure
325290-50-4 structure
Product Name:tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate
CAS No:325290-50-4
MF:C11H20N4O2
MW:240.302102088928
MDL:MFCD14702875
CID:1088107
PubChem ID:23282921
Update Time:2025-08-04

tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate
    • tert-butyl 4-(azidomethyl)piperidine-1-carboxylate(SALTDATA: FREE)
    • BFPSPDBWZJTTOQ-UHFFFAOYSA-N
    • AKOS022185674
    • tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate, AldrichCPR
    • Tertiary Butyl 4-(azidomethyl)piperidine-1-carboxylate
    • F1901-3165
    • 1-Boc-4-(azidomethyl)piperidine
    • EN300-1725024
    • MFCD14702875
    • FS-4862
    • 325290-50-4
    • SCHEMBL13509914
    • MDL: MFCD14702875
    • Inchi: 1S/C11H20N4O2/c1-11(2,3)17-10(16)15-6-4-9(5-7-15)8-13-14-12/h9H,4-8H2,1-3H3
    • InChI Key: BFPSPDBWZJTTOQ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CN=[N+]=[N-])CC1)=O

Computed Properties

  • Exact Mass: 240.15862589g/mol
  • Monoisotopic Mass: 240.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.9Ų

tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate Security Information

tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate Pricemore >>

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Additional information on tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate (CAS No. 325290-50-4)

tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate (CAS No. 325290-50-4) is a versatile piperidine derivative widely utilized in pharmaceutical research, organic synthesis, and bioconjugation applications. This compound features a tert-butyl carbamate (Boc) protecting group and an azidomethyl functional group, making it a valuable intermediate for click chemistry and peptide modifications. Its unique structure enables efficient participation in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in modern drug discovery and materials science.

In recent years, the demand for azide-containing compounds like tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate has surged due to their role in proteomics and bioorthogonal chemistry. Researchers frequently search for "Boc-protected azide reagents" or "piperidine-based click chemistry building blocks," reflecting its relevance in targeted drug delivery systems and biomarker labeling. The compound’s stability under physiological conditions aligns with trends in precision medicine, where site-specific modifications are critical.

The synthesis of 325290-50-4 typically involves N-Boc protection of piperidine followed by azidomethylation, a process optimized for high yield and purity. Analytical techniques such as HPLC and NMR confirm its structural integrity, addressing common queries like "how to characterize azidomethyl piperidine derivatives." Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in peptidomimetic design, a hot topic in GPCR-targeted therapeutics.

From an industrial perspective, tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate is pivotal in developing ADC linkers (antibody-drug conjugates), a rapidly growing segment in oncology research. Searches for "Boc-azide linker applications" highlight its role in payload attachment strategies. The compound’s lipophilicity and steric shielding properties also make it suitable for CNS drug candidates, addressing FAQs about "blood-brain barrier permeable scaffolds."

Environmental and handling considerations for CAS 325290-50-4 emphasize standard laboratory safety protocols, though it avoids classification as a hazardous material. Its stability under inert atmospheres meets the needs of "air-sensitive reagent storage" inquiries. As green chemistry gains traction, synthetic routes minimizing azide byproducts are under exploration, aligning with searches for "sustainable azide synthesis."

In summary, tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate bridges medicinal chemistry and biotechnology, answering key questions around "multifunctional piperidine platforms." Its adaptability to high-throughput screening and combinatorial chemistry ensures enduring relevance in both academic and industrial settings.

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